Cas no 40070-06-2 (4,6-Diaminopyrimidine-2-sulfinic Acid)

4,6-Diaminopyrimidine-2-sulfinic Acid is a specialized heterocyclic compound featuring both amino and sulfinic acid functional groups on a pyrimidine backbone. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing sulfur-containing heterocycles or as a precursor in pharmaceutical and agrochemical applications. Its bifunctional nature allows for selective modifications, enabling precise derivatization for targeted molecular designs. The sulfinic acid group offers distinct reactivity in redox and coupling reactions, while the diaminopyrimidine core contributes to coordination properties, potentially useful in metal complexation. The compound's stability under controlled conditions ensures reliable handling in synthetic workflows.
4,6-Diaminopyrimidine-2-sulfinic Acid structure
40070-06-2 structure
Product name:4,6-Diaminopyrimidine-2-sulfinic Acid
CAS No:40070-06-2
MF:C4H6N4O2S
MW:174.181038379669
CID:333469
PubChem ID:243851

4,6-Diaminopyrimidine-2-sulfinic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinesulfinicacid, 4,6-diamino-
    • 4,6-diaminopyrimidine-2-sulfinic acid
    • 4,6 diaminopyrimidine-2-sulphinic acid
    • 4,6-Diamino-pyrimidin-2-sulfinsaeure
    • 4,6-diamino-pyrimidine-2-sulfinic acid
    • AKOS022505177
    • NSC-54047
    • 40070-06-2
    • VNUSATOXJILSOJ-UHFFFAOYSA-N
    • SCHEMBL8720016
    • NSC54047
    • 2-Pyrimidinesulfinic acid,6-diamino-
    • DTXSID20288085
    • 4,6-Diaminopyrimidine-2-sulfinic Acid
    • Inchi: InChI=1S/C4H6N4O2S/c5-2-1-3(6)8-4(7-2)11(9)10/h1H,(H,9,10)(H4,5,6,7,8)
    • InChI Key: VNUSATOXJILSOJ-UHFFFAOYSA-N
    • SMILES: NC1C=C(N)N=C(S(O)=O)N=1

Computed Properties

  • Exact Mass: 174.02100
  • Monoisotopic Mass: 174.02114662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 134.33000
  • LogP: 1.24970

4,6-Diaminopyrimidine-2-sulfinic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A240060-500mg
4,6-Diaminopyrimidine-2-sulfinic Acid
40070-06-2
500mg
$ 70.00 2022-06-08
TRC
A240060-2.5g
4,6-Diaminopyrimidine-2-sulfinic Acid
40070-06-2
2.5g
$ 250.00 2022-06-08
TRC
A240060-250mg
4,6-Diaminopyrimidine-2-sulfinic Acid
40070-06-2
250mg
$ 50.00 2022-06-08

Additional information on 4,6-Diaminopyrimidine-2-sulfinic Acid

Introduction to 2-Pyrimidinesulfinic Acid, 4,6-diamino- (CAS No. 40070-06-2)

2-Pyrimidinesulfinic Acid, 4,6-diamino-, identified by its Chemical Abstracts Service (CAS) number 40070-06-2, is a significant compound in the field of pharmaceutical and biochemical research. This heterocyclic sulfonic acid derivative has garnered attention due to its versatile applications in drug development, enzyme inhibition studies, and as a key intermediate in synthesizing more complex molecules. The presence of both amino and sulfinic acid functional groups makes it a valuable scaffold for medicinal chemists seeking to design novel therapeutic agents.

The molecular structure of 2-Pyrimidinesulfinic Acid, 4,6-diamino- consists of a pyrimidine ring substituted with two amino groups at the 4- and 6-positions and a sulfinic acid group at the 2-position. This configuration imparts unique chemical properties that make it useful in various biochemical interactions. The amino groups provide basicity, allowing for interactions with acidic moieties in biological systems, while the sulfinic acid group enhances solubility in polar solvents and facilitates further derivatization.

In recent years, 2-Pyrimidinesulfinic Acid, 4,6-diamino- has been explored as a potential candidate in the development of antiviral and anticancer agents. Its ability to mimic natural nucleobases has led researchers to investigate its role in inhibiting viral polymerases and disrupting DNA replication in cancer cells. Preliminary studies have shown promising results in vitro, suggesting its efficacy in targeting specific enzymes involved in pathogenic processes.

One of the most intriguing aspects of 2-Pyrimidinesulfinic Acid, 4,6-diamino- is its potential as a chelating agent. The sulfinic acid group can coordinate with metal ions, making it a useful component in designing metal-based drugs that target specific biological pathways. For instance, platinum-based chemotherapeutic agents rely on chelation for their efficacy, and derivatives of 2-Pyrimidinesulfinic Acid, 4,6-diamino- could serve as ligands to enhance drug delivery and reduce toxicity.

The synthesis of 2-Pyrimidinesulfinic Acid, 4,6-diamino- involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a pyrimidine precursor through nucleophilic substitution reactions followed by oxidation to introduce the sulfinic acid group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing emphasis on green chemistry principles, ensuring minimal environmental impact.

Recent advancements in computational chemistry have also contributed to the study of 2-Pyrimidinesulfinic Acid, 4,6-diamino-. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This has accelerated the drug discovery process by enabling virtual screening of potential candidates before experimental validation. Such computational approaches are particularly valuable when dealing with complex molecules like 2-Pyrimidinesulfinic Acid, 4,6-diamino-, where traditional methods might be time-consuming and resource-intensive.

The pharmacological properties of 2-Pyrimidinesulfinic Acid, 4,6-diamino- have been further explored through structural biology studies. High-resolution crystal structures of proteins interacting with this compound have provided insights into its mechanism of action. For example, its binding to certain enzyme active sites has been elucidated using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights are crucial for optimizing drug design and improving therapeutic efficacy.

In addition to its pharmaceutical applications, 2-Pyrimidinesulfinic Acid, 4,6-diamino- has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it useful in developing functional materials such as catalysts and sensors. These materials can be tailored for specific industrial applications by modifying the substituents on the pyrimidine ring or incorporating additional functional groups.

The future prospects for 2-Pyrimidinesulfinic Acid, 4,6-diamino- are vast and multifaceted. Ongoing research aims to expand its utility in drug development by exploring new synthetic pathways and understanding its interactions at a molecular level. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2-Pyrimidinesulfinic Acid, CAS No.40070-06-2, represents a fascinating compound with broad applications across pharmaceuticals,materials science,and biochemical research. Its unique structural features make it a valuable tool for developing innovative therapies and functional materials. As research continues to uncover new possibilities,this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.

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